Cas no 11088-09-8 (Wilforine)

Wilforine is a sesquiterpene pyridine compound, a natural compound with anti pulmonary fibrosis activity

Wilforine structure

Product Name:Wilforine

CAS No:11088-09-8

Molecular Formula:C₄₃H₄₉NO₁₈

Molecular Weight:867.8451

MDL:MFCD01726768

CID:176092

PubChem ID:601100

Wilforine Properties

Names and Identifiers

- 8,11-Epoxy-9,12-ethano-11,15-methano-5H,11H-[1,9]dioxacyclooctadecino[4,3-b]pyridine-5,17(18H)-dione,10,13,22,23-tetrakis(acetyloxy)-12-[(acetyloxy)methyl]-14-(benzoyloxy)-7,8,9,10,12,13,14,15,19,20-decahydro-21-hydroxy-8,18,21-trimethyl-,(8R,9R,10R,11S,12S,13R,14R,15S,18S,21S,22S,23R)-
- 8,11-Epoxy-9,12-ethano-11,15-methano-5H,11H-[1,9]dioxacyclooctadecino[4,3-b]pyridine-5,17(18H)...
- WILFORINE
- 26-Deoxywilfordine
- (8R,9R,10R,11S,12S,13R,14R,15S,18S,21S,22S,23R)-10,13,22,23-Tetrakis(acetyloxy)-12-[(acetyloxy)methyl]-14-(benzoyloxy)-7,8,9,10,12,13,14,15,19,20-decahydro-21-hydroxy-8,18,21-trimethyl-8,11-epoxy-9,12-ethano-11,15-methano-5H,11H-[1,9]dioxacyclooctadecino[4,3-b]pyridine-5,17(18H)-dione
- [ "" ]
- (8α)-8-(Acetyloxy)-2-O-benzoyl-2-O-deacetyl-8-deoxoevonimine
- Evonimine, 8-(acetyloxy)-O2-benzoyl-O2-deacetyl-8-deoxo-, (8α)-
- (8R,9R,10R,11S,12S,13R,14R,15S,18S,21S,22S,23R)-10,13,22,23-Tetrakis(acetyloxy)-12-[(acetyloxy)methyl]-14-(benzoyloxy)-7,8,9,10,12,13,14,15,19,20-decahydro-21-hydroxy-8,18,21-trimethyl-8,11-epoxy-9,12-ethano-11,15-m
- 8,11-Epoxy-9,12-ethano-11,15-methano-5H,11H-[1,9]dioxacyclooctadecino[4,3-b]pyridine-5,17(18H)-dione,10,13,22,23-tetrakis(acetyloxy)-12-[(acetyloxy)methyl]-14-(benzoyloxy)-7,8,9,10,12,13,14,15,19,20-decahydro-21-hydroxy-8,18,21-trimethyl-,(8R,9R,10R,11S,1
- [(1S,3R,15S,18S,19R,20R,21R,22S,23R,25R,26S)-20,22,23,25-Tetraacetyloxy-21-(acetyloxymethyl)-26-hydr
- Evonimine, 8-(acetyloxy)-O(sup 2)-benzoyl-O(sup 2)-deacetyl-8-deoxo-, (8-alpha)-
- ZOCKGJZEUVPPPI-UHFFFAOYSA-N
- BCP26009
- NS00067863
- 11088-09-8
- HY-N0899
- [20,22,23,25-tetraacetyloxy-21-(acetyloxymethyl)-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.01,21.03,24.07,12]hexacosa-7(12),8,10-trien-19-yl] benzoate
- 1ST40321
- MS-31603
- CS-3765
- AC-34427
- DTXSID201019937
- S0921
- 8,11-Epoxy-9,12-ethano-11,15-methano-5H,11H-[1,9]dioxacyclooctadecino[4,3-b]pyridine-5,17(18H)-dione, 10,13,22,23-tetrakis(acetyloxy)-12-[(acetyloxy)methyl]-14-(benzoyloxy)-7,8,9,10,12,13,14,15,19,20-decahydro-21-hydroxy-8,18,21-trimethyl-, (8R,9R,10R,11S,12S,13R,14R,15S,18S,21S,22S,23R)-
- (8alpha)-8-(Acetyloxy)-O2-benzoyl-O2-deacetyl-8-deoxoevonimine
- CHEBI:132150
- 8,11-EPOXY-9,12-ETHANO-11,15-METHANO-5H,11H-(1,9)DIOXACYCLOOCTADECINO(4,3-B)PYRIDINE-5,17(18H)-DIONE, 10,13,22,23-TETRAKIS(ACETYLOXY)-12-((ACETYLOXY)METHYL)-14-(BENZOYLOXY)-7,8,9,10,12,13,14,15,19,20-DECAHYDRO-21-HYDROXY-8,18,21-TRIMETHYL-, (8R,9R,10R,11S,12S,13R,14R,15S,18S,21S,22S,23R)-
- 8YV57M7EYI
- Q27225444
- (1S,3R,15S,18S,19R,20R,21R,22S,23R,24R,25R,26S)-20,22,23,25-tetraacetoxy-21-(acetoxymethyl)-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.0(1,21).0(3,24).0(7,12)]hexacosa-7,9,11-trien-19-yl benzoate
- CHEMBL502742
- [(1S,3R,15S,18S,19R,20R,21R,22S,23R,24R,25R,26S)-20,22,23,25-Tetraacetyloxy-21-(acetyloxymethyl)-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.01,21.03,24.07,12]hexacosa-7(12),8,10-trien-19-yl] benzoate
- AKOS037514917
- EVONIMINE, 8-(ACETYLOXY)-O2-BENZOYL-O2-DEACETYL-8-DEOXO-, (8.ALPHA.)-
- 20,22,23,25-tetrakis(acetyloxy)-21-[(acetyloxy)methyl]-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.0(1),(2)(1).0(3),(2)?.0?,(1)(2)]hexacosa-7(12),8,10-trien-19-yl benzoate
- Wilforine
- +Expand
- MDL： MFCD01726768
- InChIKey： ZOCKGJZEUVPPPI-UHFFFAOYSA-N
- Inchi： 1S/C43H49NO18/c1-21-16-17-29-28(15-12-18-44-29)39(52)55-19-40(7)30-31(56-23(3)46)35(58-25(5)48)42(20-54-22(2)45)36(59-26(6)49)32(60-38(51)27-13-10-9-11-14-27)34(61-37(21)50)41(8,53)43(42,62-40)33(30)57-24(4)47/h9-15,18,21,30-36,53H,16-17,19-20H2,1-8H3
- SMILES： O1C2(C([H])([H])[H])C([H])([H])OC(C3C([H])=C([H])C([H])=NC=3C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C(=O)OC3([H])C([H])(C([H])(C4(C([H])([H])OC(C([H])([H])[H])=O)C([H])(C([H])(C2([H])C([H])(C14C3(C([H])([H])[H])O[H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O
- BRN： 0078156

Computed Properties

Exact Mass: 867.294964g/mol
Surface Charge: 0
XLogP3: 2.2
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 19
Rotatable Bond Count: 14
Monoisotopic Mass: 867.294964g/mol
Monoisotopic Mass: 867.294964g/mol
Topological Polar Surface Area: 253Å²
Heavy Atom Count: 62
Complexity: 1800
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 12
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 867.8

Experimental Properties

LogP: 2.15650
PSA: 252.75000
Boiling Point: 871.5±65.0 °C at 760 mmHg
Melting Point: 158-163 ºC
Vapor Pressure: 0.0±0.3 mmHg at 25°C
Flash Point: 480.9±34.3 °C
Color/Form: Powder
Density: 1.41

Wilforine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008U43-1mg	WILFORINE	11088-09-8	98%	1mg	$170.00
A2B Chem LLC	AE11475-1mg	WILFORINE	11088-09-8	98%	1mg	$94.00	2024-04-20
Aaron	AR008UCF-10mg	WILFORINE	11088-09-8		10mg	$507.00
Chengdu Biopurify Phytochemicals Ltd	BP1588-10mg	Wilforine	11088-09-8	98%	10mg	$120	2023-09-20
DC Chemicals	DCL-053-20 mg	Wilforine	11088-09-8	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D511444-100mg	Wilforine	11088-09-8	98%	100mg	$985	2022-06-07
MedChemExpress	HY-N0899-10mM*1mLinDMSO	Wilforine	11088-09-8	98.10%	10mM*1mLinDMSO	￥2434	2023-07-26
PhytoLab	83298-50mg	Wilforine	11088-09-8	≥ 95.0 %	50mg	€940.5
S e l l e c k ZHONG GUO	S0921-5mg	Wilforine	11088-09-8	98.93%	5mg	¥1990.66	2023-09-15
TargetMol Chemicals	T6S1049-10 mg	Wilforine	11088-09-8	98.67%	10mg	￥ 1,140

Wilforine Suppliers

Chengdu Biopurify Phytochemicals Ltd.

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CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.

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NAN JING PU YI Biotechnology Co., Ltd.

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(CAS:11088-09-8)

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Hubei Guangao Biotechnology Co.,Ltd.

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Sichuan Jingcuibio Biotechnology CO.,LTD

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(CAS:11088-09-8)

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ChengDu YiRui Bio-Technology CO., LTD

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(CAS:11088-09-8)

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CHENG DOU NA KE LI Biotechnology Co., Ltd.

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MR./MRS.:GUAN JING

Phone:19138982515

Email:3149516455@qq.com

Wilforine Related Literature

1. Celastraceae sesquiterpenoids: biological activity and synthesis

Alan C. Spivey,Matthew Weston,Steven Woodhead Chem. Soc. Rev. 2002 31 43
2. Enantioselective synthesis and absolute configuration determination of hydroxywilfordic acid in sesquiterpene pyridine alkaloids

Yue Yuan,Jong-Wha Jung,Seung-Yong Seo Org. Biomol. Chem. 2019 17 44
3. The dihydro-β-agarofuran sesquiterpenoids

Jin-Ming Gao,Wen-Jun Wu,Ji-Wen Zhang,Yasuo Konishi Nat. Prod. Rep. 2007 24 1153
4. Celastraceae sesquiterpenoids: biological activity and synthesis

Alan C. Spivey,Matthew Weston,Steven Woodhead Chem. Soc. Rev. 2002 31 43
5. Development of a multiple reaction monitoring (MRM) method based on high performance liquid chromatography/tandem mass spectrometry to analyze in vivo exposure profiles of complex herbal components independent of standards

Tong Xie,An Kang,Jianya Xu,Cunsi Shen,Xia Zhao,Liuqing Di,Shouchuan Wang,Jinjun Shan RSC Adv. 2016 6 19357
6. The application of capillary electrophoretic on-line preconcentration in alkaloid analysis

X. Hou,X. Zhang,Y. Lu Anal. Methods 2017 9 10
7. Combining multidimensional chromatography-mass spectrometry and feature-based molecular networking methods for the systematic characterization of compounds in the supercritical fluid extract of Tripterygium wilfordii Hook F

Boquan Qu,Yanfang Liu,Aijin Shen,Zhimou Guo,Long Yu,Dian Liu,Feifei Huang,Ting Peng,Xinmiao Liang Analyst 2023 148 61
8. Plant species forbidden in health food and their toxic constituents, toxicology and detoxification

Xi-Lin Xu,Yu Shang,Jian-Guo Jiang Food Funct. 2016 7 643

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